1'-((4-Methoxyphenyl)sulfonyl)-4-methyl-1,4'-bipiperidine
1'-((4-Methoxyphenyl)sulfonyl)-4-methyl-1,4'-bipiperidine
TASIN-1 is a small molecule inhibitor that specifically kills cells with adenomatous polyposis coli (APC) truncations (IC50 = 70 nM) but spares cells with wild-type APC. TASIN-1 is effective in vivo, inhibiting tumor growth of colorectal cancer (CRC) cells with truncated APC, but not wild-type CRC cells, in a mouse xenograft model. TASIN-1 decreases cholesterol biosynthesis in APC-truncated cells but not in wild-type APC cells.
Brand Name:
Vulcanchem
CAS No.:
792927-06-1
VCID:
VC0162958
InChI:
InChI=1S/C18H28N2O3S/c1-15-7-11-19(12-8-15)16-9-13-20(14-10-16)24(21,22)18-5-3-17(23-2)4-6-18/h3-6,15-16H,7-14H2,1-2H3
SMILES:
CC1CCN(CC1)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC
Molecular Formula:
C18H28N2O3S
Molecular Weight:
352.5 g/mol
1'-((4-Methoxyphenyl)sulfonyl)-4-methyl-1,4'-bipiperidine
CAS No.: 792927-06-1
Reference Standards
VCID: VC0162958
Molecular Formula: C18H28N2O3S
Molecular Weight: 352.5 g/mol
| CAS No. | 792927-06-1 |
|---|---|
| Product Name | 1'-((4-Methoxyphenyl)sulfonyl)-4-methyl-1,4'-bipiperidine |
| Molecular Formula | C18H28N2O3S |
| Molecular Weight | 352.5 g/mol |
| IUPAC Name | 1-[1-(4-methoxyphenyl)sulfonylpiperidin-4-yl]-4-methylpiperidine |
| Standard InChI | InChI=1S/C18H28N2O3S/c1-15-7-11-19(12-8-15)16-9-13-20(14-10-16)24(21,22)18-5-3-17(23-2)4-6-18/h3-6,15-16H,7-14H2,1-2H3 |
| Standard InChIKey | XCBHYDPDIJQQGM-UHFFFAOYSA-N |
| SMILES | CC1CCN(CC1)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC |
| Canonical SMILES | CC1CCN(CC1)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC |
| Description | TASIN-1 is a small molecule inhibitor that specifically kills cells with adenomatous polyposis coli (APC) truncations (IC50 = 70 nM) but spares cells with wild-type APC. TASIN-1 is effective in vivo, inhibiting tumor growth of colorectal cancer (CRC) cells with truncated APC, but not wild-type CRC cells, in a mouse xenograft model. TASIN-1 decreases cholesterol biosynthesis in APC-truncated cells but not in wild-type APC cells. |
| Synonyms | 1/'-[(4-methoxyphenyl)sulfonyl]-4-methyl-1,4/'-bipiperidine |
| Reference | 1.Zhang, L.,Theodoropoulos, P.C.,Eskiocak, U., et al. Selective targeting of mutant adenomatous polyposis coli (APC) in colorectal cancer. Sci. Transl. Med. 8(361), 361ra140 (2016). |
| PubChem Compound | 1329829 |
| Last Modified | Nov 11 2021 |
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